1,1'-(1,2,4-Thiadiazole-3,5-diyldisulfanediyl)dipropan-2-one

• Molecular Formula: C8H10N2O2S3
• Molecular Weight: 262.4 g/mol
• IUPAC Name: 1-[[5-(2-oxopropylsulfanyl)-1,2,4-thiadiazol-3-yl]sulfanyl]propan-2-one
• InChI: InChI=1S/C8H10N2O2S3/c1-5(11)3-13-7-9-8(15-10-7)14-4-6(2)12/h3-4H2,1-2H3
• InChI Key: JNTLNLJDHUIOBW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CSC1=NSC(=N1)SCC(=O)C

Description

1-({3-[(2-OXOPROPYL)SULFANYL]-1,2,4-THIADIAZOL-5-YL}SULFANYL)ACETONE is a complex organic compound characterized by the presence of a thiadiazole ring and multiple sulfur atoms

Preparation Methods

The synthesis of 1-({3-[(2-OXOPROPYL)SULFANYL]-1,2,4-THIADIAZOL-5-YL}SULFANYL)ACETONE typically involves multiple steps. One common synthetic route includes the reaction of 2-oxopropyl sulfanyl compounds with thiadiazole derivatives under controlled conditions. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product yield and purity .

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. These methods often include continuous flow processes and advanced purification techniques to ensure high-quality output .

Chemical Reactions Analysis

1-({3-[(2-OXOPROPYL)SULFANYL]-1,2,4-THIADIAZOL-5-YL}SULFANYL)ACETONE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of thiols or thioethers.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific functional groups within the molecule.

Common reagents and conditions used in these reactions include acidic or basic environments, specific catalysts, and controlled temperatures to ensure the desired reaction pathways and product formation .

Scientific Research Applications

1-({3-[(2-OXOPROPYL)SULFANYL]-1,2,4-THIADIAZOL-5-YL}SULFANYL)ACETONE has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs targeting specific molecular pathways.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-({3-[(2-OXOPROPYL)SULFANYL]-1,2,4-THIADIAZOL-5-YL}SULFANYL)ACETONE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-({3-[(2-OXOPROPYL)SULFANYL]-1,2,4-THIADIAZOL-5-YL}SULFANYL)ACETONE can be compared with other similar compounds, such as:

• 2-({3-[(1-oxidopyridin-1-ium-2-yl)sulfanyl]-2-oxopropyl}sulfanyl)pyridin-1-ium-1-olate
• 1-{5-[(2-Oxopropyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-3-(2-thienyl)urea
• N-{5-[(2-Oxopropyl)sulfanyl]-1,3,4-thiadiazol-2-yl}acetamide

These compounds share similar structural features but differ in their specific functional groups and chemical properties, highlighting the uniqueness of 1-({3-[(2-OXOPROPYL)SULFANYL]-1,2,4-THIADIAZOL-5-YL}SULFANYL)ACETONE .